Cas no 1806138-32-8 (Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate)

Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate is a fluorinated pyridine derivative with a versatile structure, featuring reactive functional groups such as iodo, fluoromethyl, and trifluoromethoxy substituents. The presence of these groups enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in cross-coupling reactions and fluorinated compound development. The ethyl ester moiety provides further derivatization potential, while the trifluoromethoxy group contributes to metabolic stability and lipophilicity. This compound is valued for its synthetic flexibility and potential applications in designing bioactive molecules with improved physicochemical properties. Its well-defined structure ensures reproducibility in research and industrial processes.
Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate structure
1806138-32-8 structure
Product Name:Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate
CAS No:1806138-32-8
MF:C10H8F4INO3
MW:393.073509216309
CID:4835858
Update Time:2025-08-02

Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate
    • Inchi: 1S/C10H8F4INO3/c1-2-18-9(17)8-5(15)3-7(6(4-11)16-8)19-10(12,13)14/h3H,2,4H2,1H3
    • InChI Key: DYTKYTVQNUFJKQ-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(CF)=NC=1C(=O)OCC)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 316
  • XLogP3: 3.4
  • Topological Polar Surface Area: 48.4

Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029091103-1g
Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate
1806138-32-8 97%
1g
$1,460.20 2022-04-01

Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate Related Literature

Additional information on Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate

Introduction to Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806138-32-8)

Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806138-32-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique functional groups, including a fluoromethyl, iodo, and trifluoromethoxy substituents, offers a versatile platform for the development of novel therapeutic agents.

The molecular structure of Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate is composed of a pyridine ring with multiple substituents that contribute to its chemical and biological properties. The presence of the fluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the iodo substituent provides a handle for further chemical modifications and radiolabeling. The trifluoromethoxy group adds to the overall hydrophobicity and can influence the binding affinity to specific biological targets.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their favorable pharmacokinetic properties and enhanced biological activity. Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate is no exception. Studies have shown that this compound exhibits potent activity against various biological targets, making it a promising lead for the development of new drugs.

One of the key areas of research involving Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate is its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can effectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activity of kinases such as PI3K and AKT, which are frequently dysregulated in various types of cancer.

Beyond its anticancer properties, Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate has also been explored for its potential as an antiviral agent. Research has indicated that this compound can interfere with viral replication by targeting key viral enzymes or host cell factors essential for viral infection. This broad-spectrum antiviral activity makes it a valuable candidate for the development of new antiviral therapies.

The synthesis of Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate involves a series of well-defined chemical reactions that can be optimized for large-scale production. The starting materials are readily available, and the synthetic route is robust and reproducible. This makes it an attractive compound for pharmaceutical companies looking to develop new drugs with high therapeutic potential.

In addition to its therapeutic applications, Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate has also found use in diagnostic imaging. The iodo substituent can be radiolabeled with isotopes such as iodine-123 or iodine-124, allowing for non-invasive imaging techniques such as single-photon emission computed tomography (SPECT) or positron emission tomography (PET). This dual functionality as both a therapeutic and diagnostic agent enhances its value in clinical settings.

The safety profile of Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate has been extensively studied in preclinical models. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, Ethyl 2-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806138-32-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a robust platform for the development of new drugs with diverse therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, making it an exciting area of study for scientists and researchers alike.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.